N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2-(3-methylphenoxy)acetamide

• Molecular Formula: C23H29N3O3
• Molecular Weight: 395.5 g/mol
• IUPAC Name: N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C23H29N3O3/c1-3-5-23(28)26-14-12-25(13-15-26)20-10-8-19(9-11-20)24-22(27)17-29-21-7-4-6-18(2)16-21/h4,6-11,16H,3,5,12-15,17H2,1-2H3,(H,24,27)
• InChI Key: HSIODIYAORXALJ-UHFFFAOYSA-N
• SMILES: CCCC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)COC3=CC=CC(=C3)C

Description

N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2-(3-methylphenoxy)acetamide is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential therapeutic applications in various fields of medicine, including cancer treatment, neurological disorders, and cardiovascular diseases.

Mechanism of Action

The mechanism of action of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2-(3-methylphenoxy)acetamide involves the modulation of various signaling pathways in the body. It has been shown to inhibit the activity of various enzymes such as matrix metalloproteinases, which are involved in the degradation of extracellular matrix proteins. It also modulates the activity of various receptors such as serotonin receptors, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2-(3-methylphenoxy)acetamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and inhibit angiogenesis. It has also been shown to enhance neuroprotection, modulate neurotransmitter release, and have anti-inflammatory and anti-thrombotic effects.

Advantages and Limitations for Lab Experiments

N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2-(3-methylphenoxy)acetamide has several advantages for lab experiments. It is highly soluble in water and can be easily administered to cells and animals. It has also been shown to have low toxicity and high bioavailability. However, one limitation is that it may have off-target effects on other signaling pathways, which may complicate data interpretation.

Future Directions

There are several future directions for the study of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2-(3-methylphenoxy)acetamide. One direction is to explore its potential therapeutic applications in other fields of medicine, such as metabolic disorders and infectious diseases. Another direction is to investigate its potential as a drug delivery system for other therapeutic agents. Additionally, further studies are needed to elucidate its mechanism of action and optimize its pharmacokinetic and pharmacodynamic properties.

Synthesis Methods

N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2-(3-methylphenoxy)acetamide can be synthesized using a multi-step process that involves the reaction of piperazine with butanoyl chloride, followed by the reaction of the resulting intermediate with 4-nitroaniline. The final compound is obtained by reducing the nitro group using a reducing agent such as tin (II) chloride. This synthesis method has been optimized to yield high purity and high yield of the final product.

Scientific Research Applications

N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2-(3-methylphenoxy)acetamide has been extensively studied for its potential therapeutic applications in various fields of medicine. In cancer treatment, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurological disorders, it has been studied for its potential to modulate neurotransmitter release and enhance neuroprotection. In cardiovascular diseases, it has been shown to have anti-inflammatory and anti-thrombotic effects.